N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide

• IUPAC Name: N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide
• InChI: InChI=1S/C20H15N3OS/c1-13-7-2-4-10-15(13)19-22-23-20(25-19)21-18(24)17-12-6-9-14-8-3-5-11-16(14)17/h2-12H,1H3,(H,21,23,24)
• InChI Key: DVOQIYBZWQLSIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(S2)NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H15N3OS
• Molecular Weight: 345.4 g/mol

Description

N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

Mode of Action

According to a study , naphthamide derivatives, which include the compound , have been found to inhibit monoamine oxidase (MAO) and cholinesterase (ChE) enzymes. The most potent compounds were found to be competitive and reversible MAO inhibitors . This suggests that the compound might interact with its targets by binding to the active site of the enzyme, thereby preventing the substrate from binding and inhibiting the enzyme’s activity.

Pharmacokinetics

One study mentions that lipophilicity can have a great impact on target and off-target interactions, suggesting that the compound’s lipophilicity could influence its bioavailability and distribution within the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide in lab experiments is its potential therapeutic applications. It has been shown to exhibit anticancer and anti-Alzheimer's disease activity, which makes it a promising compound for further research. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide. One direction is to further study its mechanism of action, which may provide insights into its therapeutic potential. Another direction is to optimize its therapeutic potential by modifying its chemical structure. Additionally, further studies are needed to explore its potential use in the treatment of other diseases.

Synthesis Methods

N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide can be synthesized using various methods. One of the methods involves the reaction of 2-amino-5-(2-methylphenyl)-1,3,4-thiadiazole with 1-bromo-naphthalene in the presence of potassium carbonate and dimethylformamide. The resulting product is then purified using column chromatography to obtain this compound.

Scientific Research Applications

N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]naphthalene-1-carboxamide has been studied for its potential therapeutic applications. It has been found to exhibit anticancer activity by inducing apoptosis in cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.